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Compound of Interest

Compound Name:
Furan-2-carboximidamide

hydrochloride

Cat. No.: B1315031 Get Quote

CAS Number: 54610-69-4 Synonyms: 2-Furancarboximidamide HCl

This technical guide provides an in-depth overview of Furan-2-carboximidamide
hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug

development. This document is intended for researchers, scientists, and professionals in the

field, offering a consolidated resource on its properties, synthesis, and potential applications.

Physicochemical Properties
Furan-2-carboximidamide hydrochloride is a white, crystalline solid.[1] As a hydrochloride

salt, it exhibits increased solubility in aqueous solutions compared to its free base form, which

is advantageous for biological and chemical applications.[2] The furan ring, a five-membered

aromatic heterocycle containing an oxygen atom, is a key structural feature that contributes to

the compound's biological activity.[3]

The physicochemical properties of Furan-2-carboximidamide hydrochloride are summarized

in the table below.
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Property Value Reference

Molecular Formula C₅H₇ClN₂O (or C₅H₆N₂O·HCl) [4][5]

Molecular Weight 146.58 g/mol [4][5]

Appearance White Crystalline Solid [1]

Melting Point 63-65 °C [6]

Boiling Point 220.1 °C at 760 mmHg [6]

Purity ≥95% [5]

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of Furan-2-carboximidamide
hydrochloride is not readily available in the cited literature, a general synthetic approach can

be inferred from the preparation of related furan-2-carboxamide derivatives. A plausible

synthetic route would involve the conversion of a furan-2-carbonitrile precursor.

Below is a generalized workflow for the synthesis of furan-2-carboxamide derivatives, which

could be adapted for Furan-2-carboximidamide hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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